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Compound of Interest

Compound Name: Isoquinoline

Cat. No.: B145761

Essential Safety and Handling Guide for
Isoquinoline

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling isoquinoline in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe handling and mitigate risks.

Isoquinoline is a heterocyclic aromatic organic compound that can be harmful if swallowed
and is toxic in contact with skin.[1][2][3] It is also known to cause skin and serious eye irritation.
[1][3] Adherence to proper safety measures is crucial when working with this chemical.

Hazard Identification and Quantitative Data

Understanding the fundamental properties and hazards of isoquinoline is the first step toward
safe handling.
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Property Value Reference
CAS Number 119-65-3 [1112]
Molecular Formula CoH7N [4]
Molecular Weight 129.16 g/mol [4]
Appearance L?ght. brown solid or light yellow e
oily liquid

Boiling Point 242-243 °C [31[4]
Melting Point 24-28 °C [31[4]
Vapor Pressure 0.05 hPa @ 20 °C [2][4]
Density 1.099 g/cm®* @ 20 °C [2]14]
Oral LD50 (Rat) 360 mg/kg [2][4]
Dermal LD50 (Rabbit) 590 mg/kg (or 590 uL/kg) [2][4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure.[4][6]
[7] All PPE should be inspected before use.
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Protection Type

Recommended Equipment

Specifications & Rationale

Eye/Face Protection

Chemical safety goggles or

glasses and a face shield.

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[4]
A face shield provides
additional protection against
splashes.[6][7]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile) and appropriate
protective clothing (e.g., lab
coat).

Wear appropriate gloves to
prevent skin exposure.[4]
Protective clothing should be
worn to prevent skin contact.
[1][4] Contaminated clothing
must be removed immediately

and washed before reuse.[1][4]

Respiratory Protection

NIOSH/MSHA approved

respirator.

To be used when ventilation is
inadequate, if exposure limits
are exceeded, or if irritation is
experienced.[4][6] All work
should ideally be conducted in
a chemical fume hood or a
well-ventilated area to keep

airborne concentrations low.[4]

[6]i8]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is essential for the safe handling of isoquinoline.

1. Preparation:

e Ensure a chemical fume hood is operational.[9]

» Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.[4]
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o Assemble all necessary PPE and confirm it is in good condition.
o Prepare and label all necessary equipment and containers before handling the chemical.
2. Handling:

e Conduct all work involving isoquinoline within a certified chemical fume hood to minimize
inhalation exposure.[7][9]

o Wear the full complement of recommended PPE at all times.[1][2]

e Avoid direct contact with eyes, skin, and clothing.[4][6]

e Do not eat, drink, or smoke in the laboratory or areas where chemicals are handled.[1][10]
e Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][4]
3. In Case of a Spill:

o Evacuate the immediate area and alert colleagues.[6][8]

e Remove all sources of ignition.[3]

o Wearing appropriate PPE, clean up spills immediately.[4][8]

e Use an inert absorbent material (e.g., sand, silica gel) to contain the spill.[3][6][9]

o Collect the absorbed material and place it into a suitable, sealed, and labeled container for
hazardous waste disposal.[3][4][6][9]

» Ventilate the area and decontaminate the spill site.

Disposal Plan

All waste containing isoquinoline must be treated as hazardous waste and disposed of in
accordance with federal, state, and local regulations.[4]

1. Waste Segregation:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b145761?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Fluoroisoquinoline_1_carbonitrile.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Bromoisoquinoline_1_carbonitrile_A_Guide_for_Laboratory_Professionals.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/i28208?userType=undefined
https://fr.cpachem.com/msds?num=SB20730&dnl=sd_-_Isoquinoline_%5BCAS_119-65-3%5D_%28SB20730%29_%28EU%29.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Isoquinoline.pdf
https://www.chemicalbook.com/msds/isoquinoline.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/i28208?userType=undefined
https://www.synerzine.com/docs/sds/W0919%20SDS%20(US-English).pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/i28208?userType=undefined
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Isoquinoline.pdf
https://www.chemicalbook.com/msds/isoquinoline.pdf
https://store.apolloscientific.co.uk/storage/msds/OR5109_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR5109_msds.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Isoquinoline.pdf
https://store.apolloscientific.co.uk/storage/msds/OR5109_msds.pdf
https://www.cdhfinechemical.com/images/product/msds/37_738479163_ISOQUINOLINE-CASNO-119-65-3-MSDS.pdf
https://www.chemicalbook.com/msds/isoquinoline.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Bromoisoquinoline_1_carbonitrile_A_Guide_for_Laboratory_Professionals.pdf
https://www.cdhfinechemical.com/images/product/msds/37_738479163_ISOQUINOLINE-CASNO-119-65-3-MSDS.pdf
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Isoquinoline.pdf
https://www.chemicalbook.com/msds/isoquinoline.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Bromoisoquinoline_1_carbonitrile_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b145761?utm_src=pdf-body
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci246/Msds/Isoquinoline.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Collect solid and liquid waste containing isoquinoline in separate, designated, and clearly
labeled hazardous waste containers.[9]

» Do not mix isoquinoline waste with other waste streams unless following an established
and approved procedure.

2. Container Management:
e Use chemically resistant containers with secure, leak-proof lids.[9]

o Label the container clearly with "Hazardous Waste" and list "Isoquinoline" as a component.

[°]
e Do not overfill waste containers; it is recommended not to exceed 80% capacity.[9]
3. Storage and Disposal:

o Store sealed waste containers in a designated, cool, dry, and well-ventilated waste
accumulation area, away from incompatible materials.[4][8][9]

e Maintain a detailed log of the waste, including the chemical name, quantity, and date of
accumulation.[9]

» Arrange for the pickup and disposal of the waste through a licensed professional hazardous
waste management company.[9]

Experimental Workflow: Safe Handling and Disposal
of Isoquinoline

The following diagram outlines the key procedural steps for safely managing isoquinoline from
receipt to disposal.
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Caption: Workflow for the safe handling and disposal of Isoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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